Cas no 2640946-75-2 (6-5-(5-chloropyrimidin-2-yl)-octahydropyrrolo3,4-cpyrrol-2-yl-9-(2-methoxyethyl)-9H-purine)

• Product Name: 6-5-(5-chloropyrimidin-2-yl)-octahydropyrrolo3,4-cpyrrol-2-yl-9-(2-methoxyethyl)-9H-purine
• CAS No: 2640946-75-2
• MF: C₁₈H₂₁ClN₈O
• MW: 400.865340948105
• CID: 5318439
• Update Time: 2025-05-17

6-5-(5-chloropyrimidin-2-yl)-octahydropyrrolo3,4-cpyrrol-2-yl-9-(2-methoxyethyl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-[5-(5-Chloro-2-pyrimidinyl)hexahydropyrrolo[3,4-c]pyrrol-2(1H)-yl]-9-(2-methoxyethyl)-9H-purine (ACI)
• 6-5-(5-chloropyrimidin-2-yl)-octahydropyrrolo3,4-cpyrrol-2-yl-9-(2-methoxyethyl)-9H-purine

• Inchi： 1S/C18H21ClN8O/c1-28-3-2-25-11-24-15-16(25)22-10-23-17(15)26-6-12-8-27(9-13(12)7-26)18-20-4-14(19)5-21-18/h4-5,10-13H,2-3,6-9H2,1H3
• InChI Key： OSALBWDPUQGJMJ-UHFFFAOYSA-N
• SMILES： ClC1C=NC(N2CC3C(CN(C3)C3C4N=CN(C=4N=CN=3)CCOC)C2)=NC=1

Additional information on 6-5-(5-chloropyrimidin-2-yl)-octahydropyrrolo3,4-cpyrrol-2-yl-9-(2-methoxyethyl)-9H-purine

Compound CAS No: 2640946-75-2 - 6-(5-(5-Chloropyrimidin-2-yl)octahydropyrrolo[3,4-c]pyrrol-2-yl)-9-(2-methoxyethyl)-9H-purine

The compound with CAS No: 2640946-75-2, named 6-(5-(5-chloropyrimidin-2-yl)octahydropyrrolo[3,4-c]pyrrol-2-yl)-9-(2-methoxyethyl)-9H-purine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a purine core, which is a common scaffold in many bioactive compounds, including nucleoside analogs and kinase inhibitors.

The purine moiety in this compound serves as a central hub for various functional groups. The octahydropyrrolo[3,4-c]pyrrole ring system attached to the purine core introduces significant structural complexity and potential for interactions with biological targets. Additionally, the presence of a 5-chloropyrimidine group further enhances the molecule's ability to engage in hydrogen bonding and π-π interactions, which are critical for its bioactivity.

Recent studies have highlighted the importance of purine-based compounds in the development of anticancer agents. The chloropyrimidine group within this molecule has been shown to exhibit potent inhibitory effects on specific kinases, which are often overexpressed in cancer cells. This makes the compound a strong candidate for further exploration in oncology research.

The octahydropyrrolo[3,4-c]pyrrole ring system is another key feature of this compound. This structure is known to enhance the stability and bioavailability of molecules, making it an attractive component for drug design. Furthermore, the methoxyethyl group attached to the purine core contributes to the molecule's lipophilicity, which is essential for crossing cellular membranes and reaching intracellular targets.

From a synthetic standpoint, the construction of this compound involves a series of intricate reactions, including cyclizations and functional group transformations. Researchers have employed advanced methodologies such as microwave-assisted synthesis and catalytic cross-couplings to achieve high yields and purity levels. These efforts underscore the importance of innovative synthetic strategies in advancing medicinal chemistry.

In terms of biological evaluation, this compound has demonstrated remarkable selectivity towards certain protein targets. Preclinical studies have shown that it exhibits potent activity in cell proliferation assays and induces apoptosis in cancer cell lines. These findings suggest that the compound could serve as a lead molecule for developing novel therapeutics.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins. These studies have revealed that the chloropyrimidine group plays a pivotal role in stabilizing interactions within the active site of kinases, while the octahydropyrrolo[3,4-c]pyrrole ring contributes to overall binding affinity through secondary interactions.

The development of this compound represents a significant step forward in the design of bioactive molecules with tailored properties for therapeutic applications. Its unique combination of structural features and promising biological profiles positions it as a valuable asset in ongoing research efforts aimed at discovering innovative medicines.